Cas no 1784041-05-9 (7-Bromo-3-nitroimidazo[1,2-a]pyridine)
7-Bromo-3-nitroimidazo[1,2-a]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 7-Bromo-3-nitroimidazo[1,2-a]pyridine
-
- Inchi: 1S/C7H4BrN3O2/c8-5-1-2-10-6(3-5)9-4-7(10)11(12)13/h1-4H
- InChI Key: IKAYIFPYDRMCRY-UHFFFAOYSA-N
- SMILES: C12=NC=C([N+]([O-])=O)N1C=CC(Br)=C2
Experimental Properties
- Density: 1.98±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- pka: -0.22±0.50(Predicted)
7-Bromo-3-nitroimidazo[1,2-a]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ836-100mg |
7-bromo-3-nitro-imidazo[1,2-a]pyridine |
1784041-05-9 | 95% | 100mg |
¥1945.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ836-250mg |
7-bromo-3-nitro-imidazo[1,2-a]pyridine |
1784041-05-9 | 95% | 250mg |
¥3112.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ836-500mg |
7-bromo-3-nitro-imidazo[1,2-a]pyridine |
1784041-05-9 | 95% | 500mg |
¥5190.0 | 2024-04-23 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXJ836-1g |
7-bromo-3-nitro-imidazo[1,2-a]pyridine |
1784041-05-9 | 95% | 1g |
¥7782.0 | 2024-04-23 |
7-Bromo-3-nitroimidazo[1,2-a]pyridine Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on 7-Bromo-3-nitroimidazo[1,2-a]pyridine
7-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1784041-05-9): A Comprehensive Overview
7-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1784041-05-9) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the imidazo[1,2-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both bromo and nitro substituents on the imidazo[1,2-a]pyridine scaffold enhances its reactivity, making it a valuable intermediate in synthetic chemistry.
The molecular formula of 7-Bromo-3-nitroimidazo[1,2-a]pyridine is C7H4BrN3O2, with a molecular weight of 242.03 g/mol. Its structure features a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which contributes to its unique electronic properties. The bromine atom at the 7-position and the nitro group at the 3-position play crucial roles in determining the compound's reactivity and potential applications.
One of the most searched topics related to 7-Bromo-3-nitroimidazo[1,2-a]pyridine is its role in drug discovery. Researchers frequently inquire about its use as a building block for pharmaceutical intermediates. The compound's ability to undergo various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, makes it a versatile tool for synthesizing more complex molecules. These reactions are often explored in the context of developing new antimicrobial agents or kinase inhibitors.
In recent years, there has been growing interest in the imidazo[1,2-a]pyridine derivatives due to their potential therapeutic applications. 7-Bromo-3-nitroimidazo[1,2-a]pyridine serves as a precursor for compounds with reported activity against various diseases. For instance, modified derivatives of this scaffold have shown promise in targeting infectious diseases and inflammatory conditions, aligning with current global health priorities.
The synthetic accessibility of 7-Bromo-3-nitroimidazo[1,2-a]pyridine is another frequently searched topic. Chemists often look for optimized protocols to prepare this compound efficiently. Common synthetic routes involve the cyclization of 2-aminopyridines with α-bromoketones, followed by nitration and bromination steps. Recent advancements in green chemistry have also led to the development of more sustainable methods for producing such heterocyclic compounds.
From a commercial perspective, 7-Bromo-3-nitroimidazo[1,2-a]pyridine is available from several specialty chemical suppliers. The market demand for this compound has been steadily increasing, particularly from pharmaceutical and agrochemical companies engaged in drug discovery programs. Its price and availability are common search queries among procurement specialists and researchers.
Safety considerations for handling 7-Bromo-3-nitroimidazo[1,2-a]pyridine are also important. While not classified as highly hazardous, standard laboratory precautions should be followed when working with this compound. Proper personal protective equipment (PPE) and adequate ventilation are recommended, as with many organic chemicals.
The future prospects for 7-Bromo-3-nitroimidazo[1,2-a]pyridine appear promising, particularly in the context of medicinal chemistry research. As the scientific community continues to explore new therapeutic targets, the demand for versatile heterocyclic building blocks like this compound is expected to grow. Its structural features make it particularly interesting for developing targeted therapies and precision medicines.
In summary, 7-Bromo-3-nitroimidazo[1,2-a]pyridine (CAS 1784041-05-9) represents an important chemical entity with wide-ranging applications in pharmaceutical research and development. Its unique structural characteristics and synthetic versatility continue to make it a valuable tool for chemists working in drug discovery and related fields.
1784041-05-9 (7-Bromo-3-nitroimidazo[1,2-a]pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)